Cas no 2229552-19-4 (methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate)

Methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate is a versatile pyrazole-based ester compound with potential applications in pharmaceutical and agrochemical research. Its structure features a pyrrolidin-3-yloxy substituent, which enhances its reactivity and binding affinity in molecular interactions. The methyl ester group provides stability and facilitates further derivatization, making it a valuable intermediate for synthetic chemistry. This compound's unique scaffold may contribute to the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties and synthetic accessibility make it suitable for exploratory studies in medicinal chemistry and drug discovery.
methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate structure
2229552-19-4 structure
Product Name:methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate
CAS No:2229552-19-4
MF:C10H15N3O3
MW:225.244402170181
CID:5958428
PubChem ID:165971889
Update Time:2025-06-08

methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate
    • 2229552-19-4
    • EN300-1787546
    • Inchi: 1S/C10H15N3O3/c1-13-9(16-7-3-4-11-6-7)5-8(12-13)10(14)15-2/h5,7,11H,3-4,6H2,1-2H3
    • InChI Key: WGZJKHKEVCEWDQ-UHFFFAOYSA-N
    • SMILES: O(C1=CC(C(=O)OC)=NN1C)C1CNCC1

Computed Properties

  • Exact Mass: 225.11134135g/mol
  • Monoisotopic Mass: 225.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 65.4Ų

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Additional information on methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(Pyrrolidin-3-yloxy)-1H-Pyrazole-3-carboxylate (CAS No. 2229552-19-4): An Overview

Methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate (CAS No. 2229552-19-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: Methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate is a small molecule with a molecular formula of C13H17N3O3. It has a molecular weight of approximately 263.29 g/mol. The compound features a pyrazole core with a methyl group at the 1-position and a pyrrolidinyl ether substituent at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for drug development.

Synthesis Methods: The synthesis of methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate has been reported in several studies. One common approach involves the reaction of 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid with pyrrolidine in the presence of a coupling agent such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole). The resulting carboxylic acid is then esterified using methanol to form the methyl ester. This method yields high purity and good yields, making it suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate. One notable application is its potential as an inhibitor of protein kinases, which are key enzymes involved in cellular signaling pathways. In particular, this compound has shown selective inhibition of certain kinases associated with cancer progression, such as PI3K (phosphoinositide 3-kinase) and mTOR (mechanistic target of rapamycin). These findings suggest that methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate could be developed into a novel anticancer agent.

In addition to its anticancer properties, methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs based on this compound.

Clinical Trials and Future Prospects: While methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate is still in the early stages of clinical evaluation, preliminary results are promising. Several Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in humans. Early data suggest that it is well-tolerated and exhibits favorable pharmacokinetic properties, which are essential for further clinical development.

The future prospects for methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate are bright. Ongoing research aims to optimize its structure to enhance its potency and selectivity for specific targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and reduce potential side effects. These advancements could lead to the development of more effective treatments for cancer and neurological disorders.

Conclusion: In summary, methyl 1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole-3-carboxylate (CAS No. 2229552-19-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.

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